1-{2-[3-(8-quinolinyloxy)propoxy]phenyl}ethanone

• IUPAC Name: 1-[2-(3-quinolin-8-yloxypropoxy)phenyl]ethanone
• InChI: InChI=1S/C20H19NO3/c1-15(22)17-9-2-3-10-18(17)23-13-6-14-24-19-11-4-7-16-8-5-12-21-20(16)19/h2-5,7-12H,6,13-14H2,1H3
• InChI Key: LOMSXRVLBUBKGI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OCCCOC2=CC=CC3=C2N=CC=C3
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol
• Solubility: 45.8 [ug/mL] (The mean of the results at pH 7.4)

Description

1-{2-[3-(8-quinolinyloxy)propoxy]phenyl}ethanone, also known as Q-VD-OPh, is a small molecule inhibitor that has been extensively studied for its potential use in scientific research. This compound has shown promise in various fields of study, including cancer research, neurodegenerative diseases, and inflammation. In

Scientific Research Applications

1-{2-[3-(8-quinolinyloxy)propoxy]phenyl}ethanone has been extensively studied for its potential use in scientific research. This compound has shown promise in various fields of study, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, this compound has been shown to inhibit the activity of caspases, which are enzymes that play a crucial role in programmed cell death. This inhibition can lead to the prevention of apoptosis, which is a process that is often dysregulated in cancer cells. In neurodegenerative diseases, this compound has been shown to protect neurons from cell death by inhibiting the activity of caspases. Inflammation is also a field of study where this compound has shown promise. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a key role in the inflammatory response.

Mechanism of Action

1-{2-[3-(8-quinolinyloxy)propoxy]phenyl}ethanone is a caspase inhibitor that works by binding to the active site of caspases. Caspases are enzymes that play a crucial role in programmed cell death, or apoptosis. This compound binds to the active site of caspases and prevents their activity, leading to the prevention of apoptosis. This inhibition of caspase activity has been shown to be effective in preventing cell death in various fields of study, including cancer research, neurodegenerative diseases, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the activity of caspases, leading to the prevention of apoptosis. This inhibition can lead to the prevention of cancer cell death and the promotion of tumor growth. In neurodegenerative diseases, this compound has been shown to protect neurons from cell death by inhibiting the activity of caspases. Inflammation is also a field of study where this compound has shown promise. This compound has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a key role in the inflammatory response.

Advantages and Limitations for Lab Experiments

1-{2-[3-(8-quinolinyloxy)propoxy]phenyl}ethanone has several advantages and limitations for lab experiments. One advantage is that it is a potent and selective inhibitor of caspases, making it an ideal tool for studying the role of caspases in various fields of study. Another advantage is that it is a small molecule inhibitor, making it easy to use in cell-based assays. However, one limitation is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments. Another limitation is that it may not be effective in all types of cancer or neurodegenerative diseases, as the dysregulation of apoptosis can vary between different types of cells and diseases.

Future Directions

There are several future directions for the study of 1-{2-[3-(8-quinolinyloxy)propoxy]phenyl}ethanone. One direction is to further explore its potential use in cancer research, neurodegenerative diseases, and inflammation. Another direction is to investigate the potential side effects of this compound, as well as its potential interactions with other drugs. Additionally, further research could be done to optimize the synthesis method of this compound, making it more efficient and cost-effective to produce. Finally, the development of new caspase inhibitors that are more potent and selective than this compound could be a promising area of future research.